Cas no 1256337-01-5 (ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate)

• Product Name: ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate
• CAS No: 1256337-01-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 2125994
• PubChem ID: 68423008
• Update Time: 2025-10-29

ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate
• SCHEMBL2871142
• Ethyl2-(6-((tert-butoxycarbonyl)amino)pyridin-3-yl)acetate
• Ethyl 2-(6-((tert-butoxycarbonyl)amino)pyridin-3-yl)acetate
• ethyl 2-(6-((tert-butoxy-carbonyl)amino)pyridin-3-yl)acetate
• 1256337-01-5
• DB-342652
• BYJIMTMZSFQYIG-UHFFFAOYSA-N
• ethyl 2-[6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]acetate

• Inchi： 1S/C14H20N2O4/c1-5-19-12(17)8-10-6-7-11(15-9-10)16-13(18)20-14(2,3)4/h6-7,9H,5,8H2,1-4H3,(H,15,16,18)
• InChI Key： BYJIMTMZSFQYIG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CN=1)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5Ų

Additional information on ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate

Professional Introduction to Ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate and CAS No. 1256337-01-5

Ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate, identified by the CAS number 1256337-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development.

The structure of ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate features a pyridine ring substituted with a tert-butoxycarbonyl (Boc) protected amine group and an acetate moiety. The Boc group serves as a protective group for the amine functionality, ensuring stability during synthetic processes and preventing unwanted side reactions. This protective group can be later removed under specific conditions, allowing for further functionalization of the compound.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key intermediates in the synthesis of various pharmacologically active molecules. The presence of the pyridine ring in ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate contributes to its potential as a building block for more complex drug candidates. Pyridine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate is its versatility in synthetic chemistry. The compound can be used as a precursor in the synthesis of more complex molecules through various functional group transformations. For instance, the Boc protected amine group can be deprotected under acidic conditions to yield a free amine, which can then be further modified through coupling reactions with carboxylic acids or other electrophiles.

The acetate moiety in ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate also plays a crucial role in its synthetic utility. Acetates are commonly used as leaving groups in nucleophilic substitution reactions, allowing for the introduction of new functional groups at specific positions within the molecule. This makes ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate a valuable tool in medicinal chemistry for constructing novel drug candidates.

Recent research has highlighted the importance of pyridine derivatives in the development of targeted therapies. For example, studies have demonstrated that certain pyridine-based compounds exhibit potent activity against specific enzymes or receptors involved in disease pathways. Ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate, with its well-defined structure and protective group functionality, could serve as a starting point for designing such targeted agents.

The synthesis of ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of 6-amino-pyridine derivatives, which are then subjected to Boc protection under controlled conditions. Subsequent acetylation introduces the acetate moiety, finalizing the structure of the compound.

In conclusion, ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate is a versatile and valuable compound in pharmaceutical research. Its unique structure and functional groups make it an excellent candidate for further synthetic modifications and potential drug development. As research continues to uncover new applications for pyridine derivatives, compounds like ethyl (6-tert-butoxycarbonylaminopyridin-3-yl)acetate will undoubtedly play a crucial role in advancing our understanding of medicinal chemistry and therapeutic interventions.